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Compound of Interest

Compound Name: Regaloside C

Cat. No.: B047254

Technical Support Center: Regaloside C

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage, handling, and use of
Regaloside C powder in experimental settings.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended long-term storage condition for Regaloside C powder?

Regaloside C powder is stable for up to 3 years when stored at -20°C and for up to 2 years at
4°C. For optimal long-term stability, it is recommended to store the powder in a desiccated
environment at -20°C.

Q2: How should I handle the Regaloside C vial upon receipt?

The packaging of the product may have been inverted during transportation, causing the
powder to adhere to the neck or cap of the vial. Before opening, gently shake the vial to ensure
the powder settles at the bottom. It is also recommended to allow the vial to equilibrate to room
temperature for at least one hour before opening to prevent moisture condensation.[1]

Q3: What does Regaloside C powder look like?

Regaloside C is a light yellow to yellow solid powder.
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Q4: In which solvents is Regaloside C soluble?

Regaloside C is soluble in Dimethyl Sulfoxide (DMSO), pyridine, methanol, and ethanol.[1] For
cell-based assays, DMSO is a common solvent. It is highly soluble in DMSO, reaching a
concentration of 100 mg/mL (240.17 mM), though this may require ultrasonication to fully
dissolve.

Q5: How should | prepare stock solutions of Regaloside C?

It is advisable to prepare and use solutions on the same day. However, if stock solutions are
necessary, they can be prepared in a suitable solvent like DMSO. Once prepared, it is
recommended to aliquot the solution into tightly sealed vials to avoid repeated freeze-thaw
cycles.

Q6: What are the recommended storage conditions for Regaloside C stock solutions?

Stock solutions of Regaloside C can be stored at -20°C for up to one month or at -80°C for up
to six months.[2][3]

Quantitative Data Summary

Table 1: Recommended Storage Conditions and Stability of Regaloside C

Form Storage Temperature Stability
Powder -20°C Up to 3 years
Powder 4°C Up to 2 years
In Solvent -20°C Up to 1 month
In Solvent -80°C Up to 6 months

Table 2: Solubility of Regaloside C
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Solvent Concentration Notes

Ultrasonic assistance may be

DMSO 100 mg/mL (240.17 mM) eeded.
Pyridine Soluble
Methanol Soluble
Ethanol Soluble
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving Powder

Insufficient mixing or low

temperature.

Gently warm the solution to
37°C and use an ultrasonic
bath to aid dissolution.[3]

Ensure vigorous vortexing.

Precipitation in Stock Solution

Supersaturation or

temperature fluctuations.

If precipitation occurs upon
storage, gently warm the
solution and sonicate until it
redissolves before use.
Prepare fresh solutions if

precipitation persists.

Inconsistent Experimental

Results

Degradation of stock solution
due to repeated freeze-thaw

cycles.

Aliquot the stock solution into
single-use vials to minimize

freeze-thaw cycles.

Use of hygroscopic DMSO.

Use fresh, anhydrous DMSO
for preparing stock solutions as
hygroscopic DMSO can

significantly impact solubility.

Low Cell Viability in Control
Group (High DMSO

concentration)

High concentration of DMSO in

the final culture medium.

Ensure the final concentration
of DMSO in your cell culture
medium is low (typically
<0.5%) to avoid solvent-

induced cytotoxicity.

No Observable Effect of
Regaloside C

Inactive compound due to

improper storage.

Verify that the powder and
stock solutions have been
stored according to the

recommended conditions.

Insufficient concentration or

incubation time.

Perform a dose-response and
time-course experiment to
determine the optimal

experimental conditions.

Contamination of Stock

Solution

Non-sterile handling

techniques.

Prepare stock solutions in a

sterile environment (e.g., a
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laminar flow hood) and use

sterile solvents and containers.

Experimental Protocols
Experimental Workflow for Cell-Based Assays

Below is a general workflow for utilizing Regaloside C in cell-based assays such as an MTT
assay for cell viability or Western blotting for protein expression analysis.

Preparation
Analysis

. Prepare Stock Solution Prepare Working Solutions
|
Regaloside C Powder (e.g., in DMSO) (Dilute in Culture Medium) Cell Viability MTT Assay

Cell Culture
. »-| Treat Cells with Incubate for Protein Expression
Seed Cells in Plates > Regaloside C > Desired Time —r| Western Blot

Other Endpoints

Other Assays

Hind

Click to download full resolution via product page

Caption: General experimental workflow for using Regaloside C in cell-based assays.

Detailed Methodology: MTT Assay for Cell Viability

This protocol is a general guideline and should be optimized for your specific cell line and

experimental conditions.

o Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL of
complete culture medium. Incubate for 24 hours to allow for cell attachment.
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o Treatment: Prepare serial dilutions of Regaloside C in complete culture medium from your
stock solution. Remove the old medium from the wells and add 100 pL of the Regaloside C
working solutions. Include wells with medium only (blank) and cells with medium containing
the same final concentration of DMSO as the treatment groups (vehicle control). Incubate for
the desired treatment period (e.g., 24, 48, or 72 hours).

o MTT Addition: After the incubation period, add 10 pL of MTT solution (5 mg/mL in PBS) to
each well.

e Incubation: Incubate the plate for 4 hours at 37°C, allowing the MTT to be metabolized into
formazan crystals by viable cells.

e Solubilization: Carefully remove the medium and add 100 pL of DMSO to each well to
dissolve the formazan crystals.

o Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

o Data Analysis: Subtract the absorbance of the blank wells from all other readings. Calculate
cell viability as a percentage of the vehicle control.

Signaling Pathways

Regaloside C is known for its cardiomyocyte protective and anti-inflammatory activities. While
the precise signaling pathways are a subject of ongoing research, current evidence suggests
the involvement of mitochondrial protection and modulation of key inflammatory and antioxidant
pathways.

Cardiomyocyte Protection via Mitochondrial Support

Regaloside C has been shown to protect cardiomyocytes by preserving mitochondrial function,
which is crucial for cell survival and energy production.[2][3]
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Caption: Proposed mechanism of Regaloside C's cardiomyocyte protection.

Anti-inflammatory and Antioxidant Signaling

The anti-inflammatory effects of Regaloside C may be mediated through the inhibition of the
NF-kB pathway and the activation of the Nrf2 antioxidant response pathway.
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Caption: Plausible anti-inflammatory and antioxidant signaling pathways of Regaloside C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Long-term storage and handling of Regaloside C
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047254#long-term-storage-and-handling-of-
regaloside-c-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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